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Compound of Interest

Compound Name: Furylacrylic acid

Cat. No.: B7790982

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Furylacrylic acid, including detailed personal protective equipment
(PPE) protocols, operational procedures, and disposal plans to foster a culture of safety and
precision in your work.

Personal Protective Equipment (PPE) for Furylacrylic
Acid
When handling Furylacrylic acid, a comprehensive approach to personal protection is crucial

to minimize exposure and ensure safety. The following table summarizes the recommended
PPE.
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Body Part

Personal Protective
Equipment (PPE)

Specifications & Adivice

Eyes/Face

Safety Goggles or Glasses

Must be splash-proof and
conform to OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166. A face shield
may be necessary for splash
hazards.[1]

Skin

Chemical-Resistant Gloves

Nitrile or butyl rubber gloves
are recommended.[2] Inspect
gloves for any signs of
degradation or puncture before
use.

Lab Coat or Protective
Clothing

A lab coat is the minimum
requirement. For larger
quantities (over 10 milliliters),
an impervious apron should be

worn.

Respiratory

Respirator (if necessary)

A NIOSH/MSHA approved
respirator should be used if
ventilation is inadequate or if
dusty conditions are
generated.[1][3] A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149

must be followed.[1]

Operational Plan for Handling Furylacrylic Acid

A systematic approach to handling Furylacrylic acid, from receipt to disposal, is critical for

laboratory safety.
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. Receiving and Storage:
Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible
substances such as oxidizing agents.[1][3]

Ensure the storage area is equipped with an eyewash station and a safety shower.[1]
. Handling and Preparation:

Always handle Furylacrylic acid in a well-ventilated area, such as a chemical fume hood, to
keep airborne concentrations low.[1]

Minimize dust generation and accumulation when working with the solid form.[1]
Avoid contact with eyes, skin, and clothing.[1]
Wash hands thoroughly after handling the substance.[1]

. In Case of a Spill:

For small spills, sweep up the solid material, avoiding dust generation, and place it into a
suitable, labeled container for disposal.[1][3]

Ensure adequate ventilation during cleanup.[1]

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of Furylacrylic acid is essential to prevent environmental contamination and
ensure regulatory compliance.

» Waste Identification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1]

o Consult Regulations: Always consult federal, state, and local hazardous waste regulations to
ensure complete and accurate classification and disposal.[1]
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» Containerization: Collect waste in a suitable, closed, and properly labeled container.

e Disposal: Dispose of the chemical waste through a licensed and approved waste disposal
company. Do not empty into drains.[3]

Visualizing the Workflow: Handling Furylacrylic Acid

To provide a clear, at-a-glance understanding of the handling process, the following diagram

illustrates the key steps and decision points.
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Caption: Workflow for the safe handling of Furylacrylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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